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Compound of Interest

Compound Name:
Trimethyl-thiophen-2-ylmethyl-

silane

CAS No.: 59321-65-2

Cat. No.: B1611666

Get Quote

In the landscape of modern synthetic and medicinal chemistry, the strategic incorporation of

heteroaromatic scaffolds is a cornerstone of molecular design. Thiophene, a five-membered

sulfur-containing heterocycle, is a privileged structure found in numerous pharmaceuticals and

organic materials.[1][2] Its derivatization is key to modulating physicochemical properties and

biological activity. This guide focuses on a particularly valuable synthetic intermediate:

trimethyl(thiophen-2-yl)silane (also known as 2-trimethylsilylthiophene).

The introduction of a trimethylsilyl (TMS) group onto the thiophene ring does more than simply

act as a protecting group; it transforms the thiophene into a versatile nucleophilic building block

for carbon-carbon bond formation. This silylated derivative is particularly well-suited for

palladium-catalyzed cross-coupling reactions, offering a stable, less toxic alternative to other

organometallic reagents.[3][4] This guide provides a comprehensive overview of its synthesis,

detailed characterization, and core applications, with a focus on the practical insights required

for laboratory implementation.
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The foundational step in utilizing any chemical reagent is a thorough understanding of its

fundamental properties. Trimethyl(thiophen-2-yl)silane is a stable, liquid organosilicon

compound that serves as a key precursor in organic synthesis.

Property Value Source(s)

Chemical Formula C₇H₁₂SSi [5][6]

Molecular Weight 156.32 g/mol [5]

CAS Number 18245-28-8 [5]

Appearance Colorless to pale yellow liquid [2][7]

Density 0.945 g/mL at 25 °C [6]

Boiling Point 165.5 °C [6]

Refractive Index (n²⁰/D) 1.498 [6]

Synthesis of Trimethyl(thiophen-2-yl)silane: A
Validated Protocol
The most direct and widely employed method for the synthesis of trimethyl(thiophen-2-yl)silane

involves the regioselective deprotonation of thiophene at the C2 position, followed by

electrophilic quenching with chlorotrimethylsilane. The pronounced acidity of the proton at C2

(adjacent to the sulfur atom) allows for clean deprotonation with a strong organolithium base,

such as n-butyllithium (n-BuLi).

The workflow for this synthesis is a foundational technique in heterocyclic chemistry.
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Caption: Synthesis workflow for trimethyl(thiophen-2-yl)silane.
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Experimental Protocol
This protocol is based on established procedures for the lithiation and silylation of thiophenes.

[8]

Preparation: To a flame-dried, three-necked round-bottom flask equipped with a magnetic

stirrer, a thermometer, a nitrogen inlet, and a dropping funnel, add thiophene (1.0 eq) and

anhydrous tetrahydrofuran (THF).

Deprotonation: Cool the solution to -78 °C using a dry ice/acetone bath. Add n-butyllithium

(1.05 eq, typically 2.5 M in hexanes) dropwise via the dropping funnel, ensuring the internal

temperature does not exceed -70 °C. Stir the resulting solution at -78 °C for 1-2 hours. At this

stage, the intermediate 2-thienyllithium is formed.

Silylation (Quench): Add chlorotrimethylsilane (1.1 eq) dropwise to the solution while

maintaining the temperature at -78 °C.

Warm-up: After the addition is complete, allow the reaction mixture to slowly warm to room

temperature and stir for an additional 1-2 hours.

Aqueous Workup: Carefully quench the reaction by the slow addition of a saturated aqueous

solution of ammonium chloride (NH₄Cl).

Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with diethyl

ether or ethyl acetate (3x). Combine the organic layers.

Purification: Wash the combined organic layers with brine, dry over anhydrous magnesium

sulfate (MgSO₄), filter, and concentrate the solvent in vacuo. The crude product is then

purified by fractional distillation under reduced pressure to yield pure trimethyl(thiophen-2-

yl)silane.

Spectroscopic Characterization: Validating the
Molecular Structure
Confirming the structure and purity of the synthesized product is paramount. Nuclear Magnetic

Resonance (NMR) and Infrared (IR) spectroscopy are the primary tools for this validation.
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Nuclear Magnetic Resonance (NMR) Spectroscopy
While a specific published spectrum for this exact molecule is not readily available in the

provided search results, its ¹H and ¹³C NMR spectra can be reliably predicted based on

established chemical shift principles and data from analogous structures.[9][10]

¹H NMR: The spectrum is expected to be simple and highly characteristic.

Trimethylsilyl (TMS) Protons: A sharp, intense singlet integrating to 9 protons will appear in

the upfield region, typically around δ 0.3 ppm. This is characteristic of the magnetically

equivalent protons of the Si(CH₃)₃ group.

Thiophene Ring Protons: Three distinct signals in the aromatic region (δ 7.0-7.8 ppm) will

correspond to the three protons on the thiophene ring. Due to the electronic effect of the

silyl group and spin-spin coupling, they will appear as doublets or doublets of doublets.

The proton at C5 (adjacent to the sulfur) is typically the most downfield.

¹³C NMR: The carbon spectrum provides further confirmation of the structure.

TMS Carbons: A single, strong signal will appear in the extreme upfield region, typically

around δ -0.5 to 0 ppm.

Thiophene Ring Carbons: Four signals are expected in the aromatic region (δ 125-145

ppm). The silylated carbon (C2) will appear as a quaternary carbon signal, often with a

lower intensity. The chemical shifts of C3, C4, and C5 will be distinct.

Infrared (IR) Spectroscopy
The IR spectrum is used to identify key functional groups. For trimethyl(thiophen-2-yl)silane,

the spectrum is dominated by vibrations of the TMS group and the thiophene ring.[11][12]
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Wavenumber (cm⁻¹) Vibration Type Intensity

~3100-3000
Aromatic C-H stretch

(thiophene ring)
Medium-Weak

~2960-2850
C-H stretch (methyl groups of

TMS)
Strong

~1420
C=C aromatic stretch

(thiophene ring)
Medium

~1250
Si-CH₃ symmetric deformation

(umbrella)
Strong, Diagnostic

~840 Si-C stretch and CH₃ rock Strong, Diagnostic

~700 C-S stretch (thiophene ring) Medium

The two most diagnostic peaks are the strong absorptions at approximately 1250 cm⁻¹ and 840

cm⁻¹, which are characteristic fingerprints for the trimethylsilyl group.[13]

Core Application: The Hiyama Cross-Coupling
Reaction
The primary utility of trimethyl(thiophen-2-yl)silane in research and development lies in its role

as a nucleophilic partner in palladium-catalyzed cross-coupling reactions, most notably the

Hiyama coupling.[3][4] This reaction forms a C(sp²)-C(sp²) bond between the silylated

thiophene and an aryl, heteroaryl, or vinyl halide (or triflate).
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Caption: The Hiyama cross-coupling reaction.

Mechanism and Causality
The Hiyama coupling's success hinges on the activation of the relatively inert Si-C bond.[4]

Activation: A fluoride source, such as tetrabutylammonium fluoride (TBAF), or a base

coordinates to the silicon atom. This forms a hypervalent, pentacoordinate silicate

intermediate. This step is crucial as it significantly increases the nucleophilicity of the

thiophene ring attached to the silicon.

Oxidative Addition: The active Pd(0) catalyst undergoes oxidative addition with the

electrophile (Ar-X) to form a Pd(II) intermediate.

Transmetalation: The activated pentacoordinate silicate transfers the thienyl group to the

Pd(II) center, displacing the halide. This is the key bond-forming step from the organometallic

perspective.

Reductive Elimination: The resulting diorganopalladium(II) complex undergoes reductive

elimination to form the final 2-arylthiophene product and regenerate the Pd(0) catalyst, thus
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completing the catalytic cycle.

Advantages in Drug Development
The use of trimethyl(thiophen-2-yl)silane in Hiyama couplings offers several advantages for

drug development professionals:

Stability: Organosilanes are generally stable to air and moisture, making them easier to

handle and store compared to more reactive organometallics like organoboranes or

organozincs.

Low Toxicity: Silicon byproducts are generally considered non-toxic and environmentally

benign, which is a significant advantage in process chemistry and for the synthesis of active

pharmaceutical ingredients (APIs).[3]

Functional Group Tolerance: The reaction conditions are often mild and tolerate a wide range

of functional groups, minimizing the need for protecting group strategies in complex

syntheses.

Conclusion
Trimethyl(thiophen-2-yl)silane is more than a simple derivative; it is a strategic tool for the

efficient construction of complex molecules. Its straightforward synthesis, well-defined

spectroscopic signature, and robust performance in palladium-catalyzed cross-coupling

reactions make it an indispensable reagent. For researchers in drug discovery and materials

science, mastering the use of this building block opens a reliable and efficient pathway to novel

2-substituted thiophenes, enabling the rapid exploration of chemical space and the

development of next-generation therapeutics and functional materials.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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